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Compound of Interest

Compound Name: 2,4-Dichloro-5-fluoropyrimidine

Cat. No.: B019854 Get Quote

An In-depth Technical Guide to 2,4-Dichloro-5-fluoropyrimidine

Introduction
2,4-Dichloro-5-fluoropyrimidine is a halogenated heterocyclic organic compound that serves

as a critical intermediate in the synthesis of various biologically active molecules.[1] As a

derivative of pyrimidine, it is a foundational component for a range of pharmaceutical

compounds, particularly in the development of anticancer drugs.[1][2] Its chemical structure,

featuring two chlorine atoms and a fluorine atom on the pyrimidine ring, imparts specific

reactivity that is advantageous for synthetic chemistry.[3][4] This guide provides a

comprehensive overview of the molecular characteristics, synthesis, and applications of 2,4-
dichloro-5-fluoropyrimidine for researchers, scientists, and professionals in drug

development.

Physicochemical Properties
2,4-Dichloro-5-fluoropyrimidine is typically a white to pale brown crystalline powder.[1][3] Key

quantitative data for this compound are summarized in the table below.
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Property Value References

Molecular Formula C4HCl2FN2 [3][5][6][7][8][9][10][11]

Molecular Weight 166.97 g/mol [5][6][7][8][9][10][11][12]

CAS Number 2927-71-1 [3][5][6][7][8][9]

Melting Point 37-41 °C [1][9]

Appearance
White to pale brown powder or

crystalline solid
[1][3]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol and DMSO

[3][4]

Synthesis of 2,4-Dichloro-5-fluoropyrimidine
A common method for the synthesis of 2,4-dichloro-5-fluoropyrimidine involves the

chlorination of 5-fluorouracil.[13] The process utilizes a chlorinating agent, such as phosphorus

oxychloride, in the presence of a base like N,N-dimethylaniline which acts as an acid acceptor.

[13][14]

Experimental Protocol
The synthesis can be carried out as follows:

5-fluorouracil is mixed with phosphorus oxychloride.[13]

The mixture is heated, typically to around 100-114°C, with stirring under a nitrogen

atmosphere.[13][15]

N,N-dimethylaniline is then slowly added to the reaction mixture over several hours.[15]

The reaction is allowed to proceed for a few hours at the elevated temperature.[15]

After the reaction is complete, the mixture is cooled, and the product is isolated through a

series of extraction and washing steps.[15]
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The final product can be obtained by concentrating the organic solution.[14][15]

A generalized workflow for the synthesis is depicted in the following diagram.

Synthesis Workflow of 2,4-Dichloro-5-fluoropyrimidine
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Caption: A flowchart illustrating the key stages in the synthesis of 2,4-dichloro-5-
fluoropyrimidine.

Applications in Drug Development
2,4-Dichloro-5-fluoropyrimidine is a valuable precursor for synthesizing various

pharmaceutical agents, particularly kinase inhibitors and anticancer drugs.[5][9] It is a key

starting material for the synthesis of 5-fluorouracil (5-FU) derivatives, which are widely used as

antimetabolite drugs in cancer therapy.[4][16]

Mechanism of Action of Fluoropyrimidine Drugs
Fluoropyrimidine drugs, such as 5-fluorouracil, exert their cytotoxic effects through multiple

mechanisms after being metabolized into three active compounds: fluorodeoxyuridine

monophosphate (FdUMP), fluorodeoxyuridine triphosphate (FdUTP), and fluorouridine

triphosphate (FUTP).[16][17]

Inhibition of Thymidylate Synthase (TS): FdUMP forms a stable complex with thymidylate

synthase, which is a crucial enzyme for the synthesis of thymidine, a necessary component

of DNA.[16][18] This inhibition leads to a depletion of deoxythymidine monophosphate

(dTMP), which in turn disrupts DNA replication and repair.[18][19]

Incorporation into DNA and RNA: FdUTP can be incorporated into DNA, while FUTP can be

incorporated into RNA.[16] This misincorporation disrupts the normal function of these

nucleic acids, leading to cytotoxicity and cell death.[18]

The following diagram illustrates the primary mechanism of action of fluoropyrimidine drugs.
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Mechanism of Action of Fluoropyrimidine Drugs
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Caption: A diagram showing the metabolic activation of 5-FU and its subsequent cytotoxic

mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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